2-Bromo-2'-methylbenzophenone

• IUPAC Name: (2-bromophenyl)-(2-methylphenyl)methanone
• InChI: InChI=1S/C14H11BrO/c1-10-6-2-3-7-11(10)14(16)12-8-4-5-9-13(12)15/h2-9H,1H3
• InChI Key: BJAZHEPWAZEPMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CC=CC=C2Br
• Molecular Formula: C14H11BrO
• DSSTOX Substance ID: DTXSID90641764
• Molecular Weight: 275.14 g/mol
• CAS RN: 294878-57-2

Description

“2-Bromo-2’-methylbenzophenone” is a chemical compound with the CAS Number: 294878-57-2. It belongs to the class of aromatic ketones. The IUPAC name of this compound is (2-bromophenyl) (2-methylphenyl)methanone.

Molecular Structure Analysis

The molecular formula of “2-Bromo-2’-methylbenzophenone” is C14H11BrO. The molecular weight is 275.14 g/mol. The InChI code for this compound is 1S/C14H11BrO/c1-10-6-2-3-7-11(10)14(16)12-8-4-5-9-13(12)15/h2-9H,1H3.

Scientific Research Applications

• Spectroscopic Studies

  • Field : Physical Chemistry
  • Application : 2-Bromo-2’-methylbenzophenone has been used in spectroscopic studies, specifically infrared (IR) spectroscopy.
  • Method : The experimental and theoretical spectral investigation and conformational analysis were performed by IR spectroscopy and density functional theory (DFT).
  • Results : The solvent effect on carbonyl stretching vibration and the correlations between the experimental IR data for different solvents scales were investigated. The scale from linear solvation energy relationships obtained using both experimental and theoretical data is useful to study solvent effect.

• Polymer Research

  • Field : Polymer Science
  • Application : 2-Bromo-2’-methylbenzophenone has been used in the study of poly(oxyalkylene) polymers.
  • Method : The halogen chain-end functionality in 2-bromo-2-methylpropanoate esters of poly(oxyalkylene) polymers was evaluated by MALDI-TOF spectroscopy.
  • Results : The results of this study are not explicitly mentioned in the source.

• Photoreduction Studies

  • Field : Physical Chemistry
  • Application : 2-Bromo-2’-methylbenzophenone has been used in photoreduction studies.
  • Method : Solutions of 4-bromo-4’methylbenzophenone were placed in a Rotating Rack Rayonet reactor at 350nm at intervals of 5, 15, 30, and 45 minutes.
  • Results : The study yielded a photoreduction quantum efficiency of 7.75%.

• Synthesis of Benzodiazepines

  • Field : Medicinal Chemistry
  • Application : 2-Bromo-2’-methylbenzophenone can be utilized as an intermediate in the synthesis of benzodiazepines, a class of drugs commonly used for their anxiolytic, hypnotic, and muscle relaxant properties.
  • Method : The specific method of application is not mentioned in the source.
  • Results : The results of this application are not explicitly mentioned in the source.

• Preparation of Analgesics and Sedatives

  • Field : Medicinal Chemistry
  • Application : 2-Bromo-2’-methylbenzophenone can be utilized as a precursor in the preparation of analgesics and sedatives.
  • Method : The specific method of application is not mentioned in the source.
  • Results : The results of this application are not explicitly mentioned in the source.

• Dehydrohalogenation Studies

  • Field : Organic Chemistry
  • Application : 2-Bromo-2’-methylbenzophenone has been used in dehydrohalogenation studies.
  • Method : The specific method of application is not mentioned in the source.
  • Results : The results of this application are not explicitly mentioned in the source.

Citations

Palladium− phosphinous acid-catalyzed cross-coupling of aryl and acyl halides with aryl-, alkyl-, and vinylzinc reagents

H Xu, K Ekoue-Kovi, C Wolf - The Journal of Organic Chemistry, 2008 - ACS Publications

Several palladium−phosphinous acids have been prepared and employed in cross-coupling reactions of aryl or acyl halides with aliphatic and aromatic organozinc reagents. The …

Number of citations: 105 pubs.acs.org